Cas no 871828-03-4 (4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid)

• Product Name: 4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid
• CAS No: 871828-03-4
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD05862600
• CID: 1119937
• PubChem ID: 2051417
• Update Time: 2025-04-20

4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid
• 4-(1-methylpiperazine-4-carbonyl)benzoic acid
• 4-[(4-Methyl-1-piperazinyl)carbonyl]benzoic acid
• 871828-03-4
• A1-32412
• 4-(4-methylpiperazine-1-carbonyl)benzoic Acid
• SCHEMBL14980308
• 4-(1-methylpiperazine-4-carbonyl) benzoic acid
• Z425331690
• AKOS003587126
• starbld0035378
• AXLBYXDLGXVEHU-UHFFFAOYSA-N
• DB-331510

• MDL： MFCD05862600
• Inchi： 1S/C13H16N2O3/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(5-3-10)13(17)18/h2-5H,6-9H2,1H3,(H,17,18)
• InChI Key： AXLBYXDLGXVEHU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides